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Get Quote

Chemical Hazard Overview

The table below summarizes the identified hazard information for phenyl fluorosulfate and a closely related

compound.

Chemical Name
Hazard
Classification

Signal
Word

GHS Hazard
Pictograms

Key Hazards

Phenyl Fluorosulfate
(General, based on

related data)

To be confirmed To be
confirmed

To be confirmed Corrosive, toxic,
absorbed through

skin [1]

4-Nitrophenyl

fluorosulfate (Specific
example)

Skin Corr. 1B, Eye

Dam. 1 [2]

Danger [2] Corrosive [2] Causes severe skin

burns and eye
damage [2]

First Aid Measures

This guidance is critical, especially since phenol (a related compound) can be absorbed through intact skin

and has anesthetic properties, meaning you may not feel pain even while significant tissue damage is

occurring [1].

Skin Contact
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Immediately remove contaminated clothing. The person assisting should wear protective

gloves to avoid exposure [1].
Flush the affected area with copious amounts of water for at least 15 minutes [1].

After water irrigation, apply Polyethylene Glycol 300 (PEG 300 or Macrogol 300) for at least
30 minutes. This step is crucial as PEG inactivates absorbed phenol [1].

Eye Contact
Irrigate the affected eye immediately with copious amounts of running water [1].

Seek immediate medical attention at an Accident and Emergency unit. There will be severe
pain and redness, and corneal ulceration is a risk [1].

> Important Note for Medical Staff: Do not touch affected tissue with bare hands. Inform medical staff that

inhalation of phenol may cause pulmonary edema, and complications from systemic absorption can include

cardiogenic shock, hyperpyrexia, gut perforation, and renal failure [1].

Safe Handling & Troubleshooting

This section addresses common concerns in a question-and-answer format.

Q1: What is the stability profile of aryl fluorosulfates? A1: Some aryl fluorosulfates can be quite stable.

For instance, one research compound, 2-(diphenylphosphanyl)phenyl fluorosulfate, was reported to be

stable in air for at least one year and in phosphate buffer for at least one week [3]. However, stability is

likely dependent on the specific aromatic ring substitution.

Q2: What should I do if my aryl fluorosulfate compound appears to decompose? A2: Decomposition

can be accelerated by certain conditions.

Moisture: While some compounds are stable in buffer, others may hydrolyze. Ensure a dry

environment for long-term storage and use anhydrous solvents when stability is uncertain.
Basic Conditions: Avoid contact with strong bases. The fluoride atom in the S(VI)-F bond can be

susceptible to nucleophilic attack, which is the basis of SuFEx click chemistry [4].

Q3: What are the key steps for handling a spill? A3: A standard spill procedure for corrosive solids/liquids

should be followed, adapted with the first aid knowledge above.

Evacuate and Ventilate: Clear the immediate area.

Don Appropriate PPE: This must include impermeable gloves (nitrile or neoprene), goggles, and a
lab coat.

Contain the Spill: Use a spill pillow or absorbent material to prevent spread.
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Collect and Dispose: Carefully collect the waste into a suitable container for hazardous chemical

waste.
Decontaminate: Clean the area with a suitable decontaminating agent.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for planning experiments involving phenyl

fluorosulfate.
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Start: Plan Experiment

Review SDS & Literature
for Specific Compound

Identify All Hazards:
Corrosivity, Toxicity, Absorption

Engineer Controls:
Always Use Fume Hood

Select PPE:
Impermeable Gloves, Lab Coat,

Goggles, Face Shield

Prepare Spill Kit & First Aid
Ensure PEG300 is Available

Execute Experiment

Decontaminate & Dispose
of Waste

End
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Key Information Gaps and Further Research

The available information has some limitations, and you should actively seek out these specific details:

A Specific Safety Data Sheet (SDS): The most critical missing item is a complete SDS for phenyl
fluorosulfate (CAS 51451-34-4). This document is essential and will provide precise handling

instructions, personal protective equipment (PPE) requirements, full toxicological data, and exact first
aid measures.

Detailed Disposal Procedures: Search for "[Your Institution] hazardous chemical waste disposal
protocol" for corrosive compounds.

Stability in Various Solvents: Further research is needed on the stability of phenyl fluorosulfate in
different solvents (e.g., DMSO, MeCN, DMF) over time [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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